3-Methoxybenzeneboronic acid-d3

• Molecular Formula: C7H9BO3
• Molecular Weight: 154.98 g/mol
• SMILES: B(C1=CC(=CC=C1)OC)(O)O
• InChI: InChI=1S/C7H9BO3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3/i1D3
• InChIKey: NLLGFYPSWCMUIV-FIBGUPNXSA-N

Problem: In LC-MS/MS quantification, using structural analogs or non-deuterated internal standards leads to inaccurate results from matrix effects and MS interference. Solution: 3-Methoxybenzeneboronic acid-d3 is a stable isotope-labeled internal standard (SIL-IS) with a +3.02 Da mass shift, providing near-identical physicochemical properties to the analyte for optimal correction of sample preparation, chromatographic, and ionization variability. Key outcomes: • Enables reliable quantification in complex biological matrices • Provides a unique MS tag for tracking Suzuki coupling products • Serves as a mechanistic probe for kinetic isotope effect studies

3-甲氧基苯硼酸-d3 作为稳定同位素标记试剂和交叉偶联合成子的采购基线

3-甲氧基苯硼酸-d3（CAS: 2241867-05-8）是3-甲氧基苯硼酸的氘代形式，其甲氧基（-OCH3）中的三个氢原子被氘原子取代 。该化合物属于芳基硼酸类，广泛应用于有机合成，尤其是在Suzuki-Miyaura交叉偶联反应中构建碳-碳键 。氘代标记赋予其一个特征质量偏移（分子量：154.98 g/mol，而非氘代物为151.96 g/mol），使其成为液相色谱-质谱（LC-MS）分析中，对目标分析物进行精确定量的理想内标 。

为何3-甲氧基苯硼酸-d3在生物分析和机理研究中不能被同类物替代

在LC-MS/MS定量分析中，不能简单用结构类似物或非氘代物替代3-甲氧基苯硼酸-d3。稳定同位素标记内标（SIL-IS）因其与目标分析物几乎完全相同的物理化学性质，能最佳地校正样品制备、色谱分离和离子化过程中的变异 [1]。结构类似物由于性质差异，可能无法准确追踪分析物在复杂基质中的行为。反之，尽管非氘代物化学性质相同，但无法提供质量差，导致在质谱检测中产生交叉干扰，无法进行可靠的定量分析 [2]。以下证据将量化这种替代的失败风险或指出特定场景下的必要优势。

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [2] 药明康德测试事业部. (2025). LC−MS生物分析中内标的使用考量. View Source

3-甲氧基苯硼酸-d3 差异化的量化证据指南

证据1：LC-MS/MS定量中，氘代内标相对于结构类似物的基质效应校正能力

使用3-甲氧基苯硼酸-d3作为稳定同位素标记内标（SIL-IS），相比使用结构类似物作为内标，能够更准确地校正LC-MS/MS分析中的基质效应和离子化效率变化 [1]。稳定同位素内标具有几乎相同的提取回收率、离子化响应和色谱行为，而结构类似物在这些性质上的差异会引入定量偏差 [2]。

Evidence Dimension	基质效应校正能力
Target Compound Data	几乎完全共洗脱，匹配离子化效率和回收率
Comparator Or Baseline	结构类似物内标
Quantified Difference	差异显著，但无该特定化合物的头对头量化数据；SIL-IS是公认的‘黄金标准’
Conditions	LC-MS/MS生物分析方法学验证原则

Why This Matters

对于需要精确定量的科学研究，如药代动力学或临床生物分析，选择SIL-IS是确保数据准确性和可靠性的必要条件，直接影响研究成果和监管提交的可信度。

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [2] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source

证据2：甲氧基-d3标签在Suzuki偶联产物追踪中的分析特异性

3-甲氧基苯硼酸-d3作为合成砌块参与Suzuki-Miyaura偶联反应时，其甲氧基（-OCD3）标签将保留在产物中，导致产物分子量增加3.02 Da 。这使得最终产物在质谱分析中具有独特的m/z信号，能够轻易地与非氘代背景或内源性化合物区分开 。

Evidence Dimension	产物质谱检测的m/z差值
Target Compound Data	产物分子量增加约 +3.02 Da
Comparator Or Baseline	使用非氘代3-甲氧基苯硼酸的反应产物
Quantified Difference	+3.02 Da
Conditions	低分辨或高分辨质谱分析

Why This Matters

在复杂的化学反应或生物基质中，这一质量标签提供了极高的分析特异性，使得对目标产物进行明确的鉴定和定量成为可能，这对于反应机理研究和代谢物鉴定至关重要。

证据3：利用氘代甲氧基进行同位素效应研究以阐明反应机理

该化合物在甲氧基位置上的氘原子可用于探测反应机理。虽然该特定分子的直接KIE数据缺乏，但已有文献表明，芳基硼酸衍生物在铜催化下的脱硼氘代反应中，氘代可以产生一级动力学同位素效应，用于验证决速步 [1]。此外，甲氧基上的氘原子可通过二级同位素效应影响反应速率，其定量数据（kH/kD）能揭示过渡态的结构信息 。

Evidence Dimension	动力学同位素效应
Target Compound Data	潜在的二级氘动力学同位素效应
Comparator Or Baseline	非氘代3-甲氧基苯硼酸
Quantified Difference	未对该特定化合物进行定量，但KIE值是可能的
Conditions	动力学实验

Why This Matters

对于研究反应机理的科学家，这种标记是区分不同反应路径和确认过渡态性质的关键工具。购买该化合物能够直接开展机理验证实验。

• [1] Li, Y., et al. (2024). Copper-catalyzed deborodeuteration of arylboronic acids/borates using D2O as the deuterium source. PubMed. View Source

证据4：相较于13C/15N标记，氘代标签的成本与稳定性权衡

在选择内标时，13C或15N标记通常被认为比氘代更稳定，因为它们不会发生氢-氘交换，且在色谱中保留时间漂移更小 [1]。然而，氘代合成通常成本更低、路径更短，这使得3-甲氧基苯硼酸-d3在方法开发早期或对成本敏感的常规检测中成为一个更具吸引力的选择，前提是其潜在的色谱漂移和交换问题在方法中得到验证和接受 [2]。

Evidence Dimension	成本与性能权衡
Target Compound Data	较低成本，可能存在H/D交换或保留时间偏移
Comparator Or Baseline	13C或15N标记的同类物
Quantified Difference	氘代合成通常比13C/15N合成更具成本效益
Conditions	内标的选择和采购策略

Why This Matters

这为采购决策提供了一个务实的考量维度：研究人员可以根据其具体的应用场景（研究级 vs. 临床级）和预算约束，在数据质量需求与采购成本之间进行权衡。

• [1] Restek. (2015). Choosing an Internal Standard. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

3-甲氧基苯硼酸-d3 的最佳科研与工业应用场景

场景1：生物样品中目标分析物的精确定量分析

在需要高准确度和精密度的LC-MS/MS生物分析方法开发与验证中，3-甲氧基苯硼酸-d3是作为稳定同位素内标（SIL-IS）的理想选择 [1]。正如Section 3证据1所述，其与目标分析物几乎完全相同的性质，使其能够最大限度地校正基质效应、样品前处理和仪器波动引入的误差，确保定量数据的可靠性，这是结构类似物内标无法比拟的。

场景2：Suzuki偶联产物的特异性示踪与鉴定

在复杂的化学合成体系（如构建化合物库或合成药物候选分子）中，使用3-甲氧基苯硼酸-d3作为合成砌块，可以为最终产物打上一个明确的质谱标签（+3.02 Da） 。如Section 3证据2所述，该标签赋予产物独特的m/z信号，使其能够在含有大量杂质的反应粗产物或生物基质中被清晰、特异地识别和鉴定，从而简化纯化流程并加速合成优化。

场景3：有机反应机理的动力学同位素效应研究

对于物理有机化学和催化领域的机理研究者，3-甲氧基苯硼酸-d3是一个可直接用于实验的探针分子。如Section 3证据3所推断，通过测量其参与反应（如Suzuki偶联）时的动力学同位素效应（kH/kD），研究人员可以获取关于反应决速步、过渡态结构以及催化剂作用模式的关键信息，从而验证或推翻所提出的反应机理。

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source